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Method Overview for Nitroimidazoles in Plasma

The following table summarizes the core parameters of a multi-analyte method capable of detecting

Carnidazole and other nitroimidazoles, as per the identified research [1].

Parameter Description

Analytes Metronidazole (MNZ), Dimetridazole (DMZ), Ronidazole (RNZ), Carnidazole

(CRZ), Ornidazole (ORZ), Ternidazole (TRZ), Ipronidazole (IPZ), and metabolites
(MNZ-OH, HMMNI, IPZ-OH).

Sample Matrix Animal plasma (bovine, avian, ovine, porcine, equine).

Sample
Preparation

Protein precipitation with acetonitrile, salt-assisted clean-up (NaCl), liquid-liquid

wash with hexane, evaporation to dryness, and reconstitution in mobile phase.

Analysis
Technique

Liquid Chromatography Tandem Mass Spectrometry (LC-MS/MS).

Detection
Capability (CCβ)

0.8 to 2.6 ng mL⁻¹ for all analytes.

Accuracy 101% to 108%.
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Parameter Description

Inter-assay
Precision (CV%)

4.9% to 15.2%.

Experimental Protocol for Multi-Residue Analysis

The detailed methodology from the search results is as follows [1]:

Extraction: Plasma samples are extracted with acetonitrile.
Clean-up: Sodium chloride (NaCl) is added to help remove matrix contaminants. A liquid-liquid wash

step with hexane is performed to further clean the acetonitrile extract.
Concentration: The cleaned extract is evaporated to dryness under a controlled temperature (e.g.,

40°C under a stream of nitrogen).
Reconstitution: The dried residue is reconstituted in a mobile phase compatible with the LC-MS/MS

system.
LC-MS/MS Analysis: The reconstituted samples are injected into the LC-MS/MS system.

Quantification and confirmation are achieved using Multi-Reaction Monitoring (MRM), which provides
the required identification points for confirmatory analysis according to Commission Decision

2002/657/EC.

The workflow for this procedure can be visualized in the following diagram:
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A Note on Carnidazole-d3 and Method Adaptation

The search results confirm that a method for the underivatized Carnidazole exists [1]. For Carnidazole-d3,

which is a deuterated analog used as an internal standard, the sample preparation workflow would be

identical. The key difference in the method would be in the MS/MS detection parameters.
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The Role of Deuterated Standards: Deuterated internal standards like Carnidazole-d3 are added to

samples at the beginning of preparation. They correct for losses during sample clean-up and matrix
effects during ionization, improving accuracy and precision [2].

MS/MS Adaptation: To include Carnidazole-d3, the MRM method would be expanded with its
specific precursor ion (the protonated molecule [M+H]+ with a higher m/z due to deuterium) and

characteristic product ions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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